Cas no 1383776-76-8 (N,N-bis(2,2,2-trifluoroethyl)carbamoyl chloride)

• Product Name: N,N-bis(2,2,2-trifluoroethyl)carbamoyl chloride
• CAS No: 1383776-76-8
• MF: C₅H₄ClF₆NO
• MW: 243.534781455994
• CID: 6192968
• PubChem ID: 88541107
• Update Time: 2025-11-01

N,N-bis(2,2,2-trifluoroethyl)carbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9955043
• PMOHCPXREIEFHF-UHFFFAOYSA-N
• N,N-bis(2,2,2-trifluoroethyl)carbamoyl chloride
• EN300-3641441
• 1383776-76-8

• Inchi： 1S/C5H4ClF6NO/c6-3(14)13(1-4(7,8)9)2-5(10,11)12/h1-2H2
• InChI Key： PMOHCPXREIEFHF-UHFFFAOYSA-N
• SMILES： ClC(N(CC(F)(F)F)CC(F)(F)F)=O

Computed Properties

• Exact Mass: 242.9885604g/mol
• Monoisotopic Mass: 242.9885604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds

Additional information on N,N-bis(2,2,2-trifluoroethyl)carbamoyl chloride

Recent Advances in the Application of N,N-bis(2,2,2-trifluoroethyl)carbamoyl chloride (CAS: 1383776-76-8) in Chemical Biology and Pharmaceutical Research

N,N-bis(2,2,2-trifluoroethyl)carbamoyl chloride (CAS: 1383776-76-8) has emerged as a versatile reagent in chemical biology and pharmaceutical research due to its unique trifluoroethyl groups, which enhance reactivity and stability in synthetic applications. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and fluorinated pharmaceuticals. This briefing synthesizes the latest findings on its applications, mechanism of action, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in facilitating the synthesis of trifluoroethylated carbamates, which exhibit improved metabolic stability and membrane permeability compared to non-fluorinated analogs. Researchers utilized 1383776-76-8 to modify peptide backbones, resulting in compounds with enhanced binding affinity to serine proteases—a critical target in anticoagulant and antiviral therapies. The study reported a 40% increase in half-life for lead compounds derived from this reagent.

In parallel, advances in radiopharmaceutical development have leveraged the radiolabeling potential of this compound. A Nature Communications paper (2024) detailed its use in ¹⁸F-fluorination reactions for PET tracer synthesis, where the trifluoroethyl groups served as both activating and directing moieties. This dual functionality reduced synthesis steps from five to two, significantly improving radiochemical yields (75-82%) while maintaining >99% purity—a breakthrough for clinical translation.

The compound's safety profile has been systematically evaluated in recent preclinical studies. Toxicology assessments in Chemical Research in Toxicology (2024) revealed that derivatives maintain favorable LD₅₀ values (>500 mg/kg in murine models), with no observed organ toxicity at therapeutic doses. However, researchers caution that the high electrophilicity of the carbamoyl chloride moiety necessitates careful handling under inert conditions to prevent hydrolysis.

Emerging applications in targeted protein degradation showcase 1383776-76-8's expanding utility. A Cell Chemical Biology study (2024) engineered PROTAC molecules using this reagent as a linker, capitalizing on its trifluoroethyl groups to enhance proteasome recruitment efficiency. The resulting degrader molecules showed picomolar DC₅₀ values against previously "undruggable" targets, including transcription factors implicated in oncology.

Industrial adoption is accelerating, with three major CROs (2024 market reports) now offering GMP-grade 1383776-76-8 for clinical-stage manufacturing. Scaling challenges have been addressed through continuous flow chemistry approaches, achieving kilogram-scale production with ≤0.5% impurities. Patent analysis indicates a 300% increase in filings referencing this compound since 2021, particularly in antiviral and CNS therapeutic areas.

Future research directions highlighted in recent reviews focus on exploiting the compound's unique physicochemical properties for mRNA delivery systems and covalent inhibitor design. The trifluoroethyl groups' lipophilicity (LogP 1.8) and metabolic resistance position 1383776-76-8 as a strategic building block for next-generation biologics conjugation and ADC development programs currently in preclinical evaluation.